Cas no 87901-60-8 (Methylium,bis[4-(trifluoromethyl)phenyl]- (9CI))

• Product Name: Methylium,bis[4-(trifluoromethyl)phenyl]- (9CI)
• CAS No: 87901-60-8
• MF: C₁₅H₁₀F₆
• MW: 304.230325222015
• MDL: MFCD00767177
• CID: 720830
• PubChem ID: 13299471
• Update Time: 2025-06-10

Methylium,bis[4-(trifluoromethyl)phenyl]- (9CI) Chemical and Physical Properties

Names and Identifiers

• Methylium,bis[4-(trifluoromethyl)phenyl]- (9CI)
• 1-(trifluoromethyl)-4-[[4-(trifluoromethyl)phenyl]methyl]benzene
• 4,4'-Bis(trifluoroMethyl)diphenylMethane
• PC2273
• bis-(4-trifluoromethylphenyl)methane
• MFCD00767177
• MKHKYTBGLYTLSG-UHFFFAOYSA-N
• Bis(4-(trifluoromethyl)phenyl)methane
• AKOS025311295
• A842399
• SCHEMBL2096666
• DTXSID70535632
• 1,1'-Methylenebis[4-(trifluoromethyl)benzene]
• FT-0642075
• 887268-07-7
• 87901-60-8

• MDL： MFCD00767177
• Inchi： 1S/C15H10F6/c16-14(17,18)12-5-1-10(2-6-12)9-11-3-7-13(8-4-11)15(19,20)21/h1-8H,9H2
• InChI Key： MKHKYTBGLYTLSG-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)CC1C=CC(C(F)(F)F)=CC=1)(F)F

Computed Properties

• Exact Mass: 304.06900
• Monoisotopic Mass: 304.06866929g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.289
• Boiling Point: 283.3°C at 760 mmHg
• Flash Point: 97.5°C
• Refractive Index: 1.467
• PSA: 0.00000
• LogP: 5.31500

Methylium,bis[4-(trifluoromethyl)phenyl]- (9CI) Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Additional information on Methylium,bis[4-(trifluoromethyl)phenyl]- (9CI)

Comprehensive Overview of Methylium,bis[4-(trifluoromethyl)phenyl]- (9CI) (CAS No. 87901-60-8)

Methylium,bis[4-(trifluoromethyl)phenyl]- (9CI), identified by its CAS No. 87901-60-8, is a specialized organic compound that has garnered significant attention in the fields of materials science and advanced chemical synthesis. This compound belongs to the class of methylium derivatives, which are known for their unique electronic properties and applications in photovoltaics, organic electronics, and catalysis. The presence of trifluoromethyl groups enhances its stability and reactivity, making it a valuable intermediate in the development of high-performance materials.

In recent years, the demand for fluorinated organic compounds like Methylium,bis[4-(trifluoromethyl)phenyl]- (9CI) has surged due to their role in the synthesis of OLED materials and liquid crystal displays (LCDs). Researchers and manufacturers are increasingly exploring its potential in energy-efficient technologies, aligning with global trends toward sustainability. The compound's ability to modulate electron density and its thermal stability make it a candidate for next-generation optoelectronic devices.

One of the most frequently asked questions about CAS No. 87901-60-8 revolves around its synthesis and purification methods. Advanced techniques such as column chromatography and recrystallization are commonly employed to achieve high purity levels, which are critical for its application in sensitive electronic components. Additionally, the compound's compatibility with polymer matrices has sparked interest in its use for flexible electronics, a rapidly growing sector driven by wearable technology and foldable devices.

The environmental impact of fluorinated compounds is another hot topic among users. While Methylium,bis[4-(trifluoromethyl)phenyl]- (9CI) is not classified as hazardous, its degradation pathways and long-term effects are under scrutiny. Regulatory bodies emphasize the importance of green chemistry principles in its production to minimize waste and energy consumption. This aligns with the broader industry shift toward sustainable chemical processes.

From a commercial perspective, the global market for specialty chemicals like CAS No. 87901-60-8 is projected to grow steadily, driven by advancements in nanotechnology and renewable energy. Suppliers and distributors are focusing on scalability and cost-effectiveness to meet the demands of research institutions and industrial players. The compound's versatility also opens doors for collaborations in cross-disciplinary research, bridging gaps between chemistry, physics, and engineering.

In conclusion, Methylium,bis[4-(trifluoromethyl)phenyl]- (9CI) (CAS No. 87901-60-8) stands as a pivotal compound in modern chemical innovation. Its applications span from high-tech electronics to sustainable material design, reflecting the dynamic interplay between science and industry. As research continues to uncover new possibilities, this compound is poised to play a central role in shaping the future of advanced materials.